Cas no 62604-52-8 (3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)-)

3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)- structure
62604-52-8 structure
Product Name:3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)-
CAS No:62604-52-8
MF:C10H10N2O2
MW:190.198602199554
CID:438452
Update Time:2024-01-29

3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)-
    • 1-allyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
    • 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propen-1-yl)-
    • Inchi: 1S/C10H10N2O2/c1-3-4-12-9(13)5-7(2)8(6-11)10(12)14/h3,5,13H,1,4H2,2H3
    • InChI Key: RCBNWLFCALSAJB-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC=C)C(O)=CC(C)=C1C#N

Computed Properties

  • Exact Mass: 190.0743
  • Monoisotopic Mass: 190.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 64.33

3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)- Related Literature

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